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Compound of Interest

Compound Name: Furan maleic anhydride

Cat. No.: B8645092 Get Quote

Essential Safety and Handling Guide for Furan
Maleic Anhydride
This guide provides crucial safety and logistical information for laboratory professionals working

with Furan maleic anhydride (also known as exo-3,6-Epoxy-1,2,3,6-tetrahydrophthalic

anhydride). Adherence to these procedures is vital for ensuring a safe laboratory environment

and proper disposal of chemical waste.

Health Hazards Overview
Furan maleic anhydride, commonly referred to as maleic anhydride, is a combustible solid

that presents several health risks upon exposure. It can cause irritation to the nose, upper

respiratory system, skin, and eyes.[1][2] Symptoms of exposure can include conjunctivitis,

photophobia (light sensitivity), double vision, bronchial asthma, and dermatitis.[1] In some

individuals, it can act as a sensitizer, leading to allergic reactions such as rashes and asthma.

[3][4] Inhalation may lead to pharyngitis, laryngitis, and bronchitis.[4] Chronic exposure can

result in chronic bronchitis and asthma-like attacks.[2]

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory when handling Furan maleic anhydride to

prevent skin and eye contact, and inhalation.

Eye and Face Protection:
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Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH

(US) standards.[5] Chemical safety goggles are recommended.[4][6][7]

Skin Protection:

Handle with impervious gloves; suitable materials include PVC, neoprene, or nitrile rubber.[8]

Always inspect gloves before use.[5]

Wear fire/flame resistant and impervious clothing to prevent skin exposure.[5][7] Rubber acid

and alkali resistant clothing is also recommended.[4]

Respiratory Protection:

Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits

are exceeded or if irritation or other symptoms are experienced.[6][7]

For emergencies or situations with unknown concentrations, a self-contained breathing

apparatus (SCBA) with a full facepiece is required.[1]

Quantitative Exposure Limits
Parameter Value Reference

NIOSH Recommended

Exposure Limit (REL)
TWA 0.25 ppm (1 mg/m³) [3]

OSHA Permissible Exposure

Limit (PEL)
TWA 0.25 ppm (1 mg/m³) [1]

ACGIH Threshold Limit Value

(TLV)

TWA 0.01 mg/m³ (inhalable

fraction and vapor)
[3]

Experimental Protocols: Safe Handling and Storage
Handling:

Ventilation: Always handle Furan maleic anhydride in a well-ventilated area, preferably

within a chemical fume hood.[6][7][9] Local exhaust ventilation is crucial to keep airborne

concentrations below permissible exposure limits.[4][7]
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Avoid Dust Formation: Minimize the generation and accumulation of dust.[7] Use appropriate

tools to handle the solid material without creating airborne particles.

Grounding: Take precautionary measures against static discharge. Ground and bond

containers and receiving equipment.[9]

Personal Hygiene: Wash hands thoroughly after handling.[7] Do not eat, drink, or smoke in

the work area.[8][10] Remove contaminated clothing and wash it before reuse.[7]

Storage:

Store in a cool, dry, well-ventilated area in a tightly closed container.[4][6][7]

The storage area should be designated as a corrosives area.[6][7]

Keep away from incompatible substances such as strong oxidizing agents, water, alkalis,

metals, and amines.[1][6]

Disposal Plan
Chemical waste generators must adhere to local, regional, and national hazardous waste

regulations for proper disposal.

Waste Identification: Furan maleic anhydride is classified as a hazardous waste. The

RCRA waste number is U147.[7][11]

Containerization: Collect waste material, including contaminated PPE and spill cleanup

materials, in a suitable, labeled, and sealed container for disposal.[7][11]

Spill Cleanup: In case of a spill, evacuate the area.[11] Wear appropriate PPE.[9][12] Sweep

or vacuum up the material and place it into a suitable disposal container.[7][11] Avoid

generating dust.[7] Ventilate the area and wash the spill site after material pickup is

complete.[11]

Emergency First-Aid Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[6][7] Seek immediate medical attention.[1][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/04738.pdf
https://www.valudor.com/wp-content/uploads/2024/04/Maleic-Anhydride.pdf
https://pim-resources.coleparmer.com/sds/04738.pdf
https://trc-corp.com/wp-content/uploads/SDS/Maleic%20Anhydride%20-%20SDS%20English.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/63200
https://pim-resources.coleparmer.com/sds/04738.pdf
https://www.douwin-chem.com/precautions-for-the-use-of-maleic-anhydride.html
https://www.fishersci.com/store/msds?partNumber=AC125240010&productDescription=MALEIC+ANHYDRIDE%2C+99%25+%28P+1KG&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/04738.pdf
https://www.fishersci.com/store/msds?partNumber=AC125240010&productDescription=MALEIC+ANHYDRIDE%2C+99%25+%28P+1KG&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/04738.pdf
https://www.cdc.gov/niosh/npg/npgd0376.html
https://www.fishersci.com/store/msds?partNumber=AC125240010&productDescription=MALEIC+ANHYDRIDE%2C+99%25+%28P+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b8645092?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/04738.pdf
https://www.chemtrack.org/MSDSSG/Trf/sge/sge108-31-6.html
https://pim-resources.coleparmer.com/sds/04738.pdf
https://www.chemtrack.org/MSDSSG/Trf/sge/sge108-31-6.html
https://www.chemtrack.org/MSDSSG/Trf/sge/sge108-31-6.html
https://www.valudor.com/wp-content/uploads/2024/04/Maleic-Anhydride.pdf
https://www.carlroth.com/medias/SDB-0975-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzg3Mzd8YXBwbGljYXRpb24vcGRmfGFHVTRMMmhpTWk4NU1UZzBNREV6TkRFNE5USTJMMU5FUWw4d09UYzFYMGxGWDBWT0xuQmtaZ3w4OTg1ZWViNDAxYmViMmQyZjI5MzhkOWRiMTllMDQxOTU2MzRhMDVlZDE3ODFkNTVjNjE3NzEyMzUxMzU0ZDUz
https://pim-resources.coleparmer.com/sds/04738.pdf
https://www.chemtrack.org/MSDSSG/Trf/sge/sge108-31-6.html
https://pim-resources.coleparmer.com/sds/04738.pdf
https://www.chemtrack.org/MSDSSG/Trf/sge/sge108-31-6.html
https://www.fishersci.com/store/msds?partNumber=AC125240010&productDescription=MALEIC+ANHYDRIDE%2C+99%25+%28P+1KG&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/04738.pdf
https://www.cdc.gov/niosh/npg/npgd0376.html
https://pim-resources.coleparmer.com/sds/04738.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8645092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[4][7] Wash the affected area with soap and

water.[1] Seek immediate medical attention.[7]

Inhalation: Move the victim to fresh air.[4][5] If breathing is difficult, provide oxygen.[4][5] If

breathing has stopped, give artificial respiration.[4][6] Seek immediate medical attention.[1]

[4]

Ingestion: Do NOT induce vomiting.[6][7] If the victim is conscious, rinse their mouth with

water and have them drink a cupful of water.[5][7] Seek immediate medical attention.[1][6][7]

Visual Workflow for Handling a Furan Maleic
Anhydride Spill
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Furan Maleic Anhydride Spill Response

Initial Actions

Preparation

Containment & Cleanup

Decontamination

Final Steps

Spill Occurs

Evacuate Immediate Area

Alert Supervisor & Colleagues

Consult SDS

Don Appropriate PPE
(Goggles, Gloves, Respirator, Lab Coat)

Contain Spill with Inert Material

Carefully Sweep/Scoop into Waste Container
(Avoid Dust)

Decontaminate Spill Area

Seal & Label Hazardous Waste Container

Remove & Dispose of Contaminated PPE

Wash Hands Thoroughly

Arrange for Hazardous Waste Disposal

Complete Incident Report

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to a Furan maleic anhydride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8645092?utm_src=pdf-custom-synthesis
https://www.cdc.gov/niosh/npg/npgd0376.html
https://pubchem.ncbi.nlm.nih.gov/compound/Maleic-Anhydride
https://www.sanei.or.jp/english/files/topics/oels/documentations/Maleic_Anhydride.pdf
https://www.douwin-chem.com/precautions-for-the-use-of-maleic-anhydride.html
https://www.douwin-chem.com/precautions-for-the-use-of-maleic-anhydride.html
https://www.echemi.com/sds/exo-36-epoxy-1236-tetrahydrophthalicanhydride-pid_Rock15528.html
https://www.fishersci.com/store/msds?partNumber=AC125240010&productDescription=MALEIC+ANHYDRIDE%2C+99%25+%28P+1KG&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/04738.pdf
https://trc-corp.com/wp-content/uploads/SDS/Maleic%20Anhydride%20-%20SDS%20English.pdf
https://www.valudor.com/wp-content/uploads/2024/04/Maleic-Anhydride.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/63200
https://www.chemtrack.org/MSDSSG/Trf/sge/sge108-31-6.html
https://www.carlroth.com/medias/SDB-0975-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzg3Mzd8YXBwbGljYXRpb24vcGRmfGFHVTRMMmhpTWk4NU1UZzBNREV6TkRFNE5USTJMMU5FUWw4d09UYzFYMGxGWDBWT0xuQmtaZ3w4OTg1ZWViNDAxYmViMmQyZjI5MzhkOWRiMTllMDQxOTU2MzRhMDVlZDE3ODFkNTVjNjE3NzEyMzUxMzU0ZDUz
https://www.benchchem.com/product/b8645092#personal-protective-equipment-for-handling-furan-maleic-anhydride
https://www.benchchem.com/product/b8645092#personal-protective-equipment-for-handling-furan-maleic-anhydride
https://www.benchchem.com/product/b8645092#personal-protective-equipment-for-handling-furan-maleic-anhydride
https://www.benchchem.com/product/b8645092#personal-protective-equipment-for-handling-furan-maleic-anhydride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8645092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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